Cas no 13784-85-5 (1-[2-[2-(aziridin-1-yl)ethylsulfonyl]ethyl]aziridine)

• Product name: 1-[2-[2-(aziridin-1-yl)ethylsulfonyl]ethyl]aziridine
• CAS No: 13784-85-5
• MF: C₈H₁₆N₂O₂S
• MW: 204.28984
• CID: 1246322
• PubChem ID: 239707

1-[2-[2-(aziridin-1-yl)ethylsulfonyl]ethyl]aziridine Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-(aziridin-1-yl)ethylsulfonyl]ethyl]aziridine
• AC1Q6V28
• Aziridine, 1,1'-(sulfonyldiethylene)bis-
• CTK4C0992
• AC1L63NJ
• NSC45080
• Bis-(2-aziridin-1-yl-aethyl)-sulfon
• bis-(2-aziridin-1-yl-ethyl)-sulfone
• AR-1H7656
• Aziridine,1'-(sulfonyldiethylene)bis-
• AG-K-85243
• AC1Q6V28; Aziridine, 1,1'-(sulfonyldiethylene)bis-; CTK4C0992; AC1L63NJ; NSC45080; Bis-(2-aziridin-1-yl-aethyl)-sulfon; bis-(2-aziridin-1-yl-ethyl)-sulfone; AR-1H7656; Aziridine,1'-(sulfonyldiethylene)bis-; AG-K-85243;
• NSC-45080
• 13784-85-5
• DTXSID20286369

• Inchi： InChI=1S/C8H16N2O2S/c11-13(12,7-5-9-1-2-9)8-6-10-3-4-10/h1-8H2
• InChI Key： YAJMVBVTMODENJ-UHFFFAOYSA-N
• SMILES： C1CN1CCS(=O)(=O)CCN2CC2

Computed Properties

• Exact Mass: 204.09338
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 40.16
• LogP: -0.01100